2-(Naphthalen-1-yl)phenol
Overview
Description
2-(Naphthalen-1-yl)phenol, also known as 2-(1-Naphthyl)phenol, is a compound with the molecular formula C16H12O . It has an average mass of 220.266 Da and a monoisotopic mass of 220.088821 Da . This compound is an alkylaminophenol compound .
Synthesis Analysis
The 2-(Naphthalen-1-yl)phenol compound has been experimentally synthesized by the Petasis reaction . In another study, o-phenylenediamine and naphtene-1-acetic acid/2-naphthoxyacetic acid were used as starting materials through a series of steps .Molecular Structure Analysis
The naphthyl ring system and the benzene ring form a dihedral angle of 8.09° . The near-planar conformation of the molecule is consolidated by an intramolecular O—H⋯N hydrogen bond, which forms an S(6) ring .Chemical Reactions Analysis
The 2-(Naphthalen-1-yl)phenol compound is an alkylaminophenol compound and has been experimentally synthesized by the Petasis reaction . In another study, reactions of naphthalen-2-ol Mannich bases with β-aminoacrylonitriles and methyl 3-morpholinoacrylate were reported .Physical And Chemical Properties Analysis
2-(Naphthalen-1-yl)phenol has a molecular weight of 220.27 . Its InChI code is 1S/C16H12O/c17-16-11-4-3-9-15(16)14-10-5-7-12-6-1-2-8-13(12)14/h1-11,17H .Scientific Research Applications
Fungicidal Applications
The compound has been used in the development of novel fungicides. Specifically, a derivative of the compound, N-(naphthalen-1-yl) phenazine-1-carboxamide (NNPCN), has been shown to inhibit Rhizoctonia solani, a plant pathogenic fungus . The study explored the molecular mechanism of this inhibition, providing insights into the target and mode of action of the fungicide .
Antimicrobial Applications
The compound has shown promising antimicrobial activity. In particular, carbamate derivatives of the compound have been synthesized and evaluated for their antimicrobial properties . These compounds have shown significant activity against Staphylococcus aureus, including methicillin-resistant strains, as well as Mycobacterium marinum and M. kansasii .
Plant Growth Regulation
The compound has been studied for its effects on plant growth. It has been found to have regulatory activity on the seeds of Trigonella foenum-graecum (methi), Triticum aestivum (wheat), and Brassica nigra (black mustard) . The study used the standard Blotter method to evaluate the inhibitory or stimulatory effects of the synthesized compounds .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various proteins such as β-1,3-glucanase, abc transporter, and nadph nitrate reductase . These proteins play crucial roles in various biological processes, including cell wall synthesis, substance transport, and nitrate reduction .
Mode of Action
It’s suggested that the compound could bind to its target proteins via van der waals and electrostatic forces, as well as hydrogen bonding . This binding could potentially alter the function of these proteins, leading to changes in the biological processes they regulate .
Biochemical Pathways
Based on its potential targets, it could influence pathways related to cell wall synthesis, substance transport, and nitrate reduction .
Result of Action
Based on its potential targets, it could lead to changes in cell wall structure, substance transport, and nitrate reduction .
properties
IUPAC Name |
2-naphthalen-1-ylphenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O/c17-16-11-4-3-9-15(16)14-10-5-7-12-6-1-2-8-13(12)14/h1-11,17H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTRXCTZXSALJEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CC=CC=C3O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30452174 | |
Record name | Phenol, 2-(1-naphthalenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30452174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Naphthalen-1-yl)phenol | |
CAS RN |
101277-90-1 | |
Record name | Phenol, 2-(1-naphthalenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30452174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(Naphthalen-1-yl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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